2-(2-Hydroxy-2-p-methoxyphenylethyl)-6-methylpyrazine

• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-2-(6-methylpyrazin-2-yl)ethanol
• InChI: InChI=1S/C14H16N2O2/c1-10-8-15-9-12(16-10)7-14(17)11-3-5-13(18-2)6-4-11/h3-6,8-9,14,17H,7H2,1-2H3
• InChI Key: STDLYLSHGWXBQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=N1)CC(C2=CC=C(C=C2)OC)O

Description

2-(2-Hydroxy-2-p-methoxyphenylethyl)-6-methylpyrazine is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.05 grams (50 mmole) of diisopropylamine in 40 milliliters of ether was added to 47.1 mole butyllithium in hexane at 0° C. After stirring the resulting solution for 15 minutes, 5.4 grams (50 mmole) of 2,6-dimethylpyrazine in 50 milliliters of ether were added slowly and the reaction mixture was stirred at 0° C. for 30 minutes. A solution of 5.4 grams (40 mmole) of p-methoxybenzaldehyde in 40 milliliters of ether was added, and stirring at 0° C. was continued for an additional 30 minutes. Water was added, the organic phase was separated, washed with water and dried over magnesium sulfate.